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Compound Focus: Docebenone

CAS No.: 80809-81-0

Cat. No.: S526475

Get Quote

The table below summarizes key handling information for Docebenone, primarily sourced from supplier

data and research publications [1].

Property Details Importance for Researchers

Molecular Weight 326.43 g/mol [1] Required for molar solution calculations.

CAS Number 80809-81-0 [1] [2] For precise chemical identification and

ordering.

High-Solubility Solvent DMSO (250 mg/mL,

equivalent to 765.86 mM)
[1]

Solvent of choice for preparing high-

concentration stock solutions.

Critical Note on DMSO Hygroscopic (readily
absorbs water) [1]

Use newly opened, anhydrous DMSO to
prevent stock solution degradation; aliquot

for single use.

Recommended Stock
Concentration

10-100 mM in DMSO [1] A standard range for in vitro assays.

Solid Form Storage -20°C for 3 years; 4°C for 2

years [1]

Ensures long-term stability of the powder.

Solution Storage -80°C for 2 years; -20°C for

1 year[ccitation:1]

Protects dissolved compound from

degradation; avoid repeated freeze-thaw
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Property Details Importance for Researchers

cycles.

Experimental Protocols for In Vitro and In Vivo Work

Here are detailed methodologies for using Docebenone in biological experiments, based on cited literature.

In Vitro Cell-Based Assay Protocol

This protocol is adapted from studies investigating Docebenone's role as a 5-lipoxygenase (5-LO) inhibitor

and its effects on cellular processes like LTB4 secretion and IL-8 production [1].

Stock Solution Preparation: Dissolve Docebenone in anhydrous DMSO to create a 10-100 mM

stock solution. Aliquot and store at -20°C or -80°C.
Dosing Cells: Add the stock solution directly to your cell culture medium. Ensure the final

concentration of DMSO does not exceed 0.1% (v/v) to maintain cell viability. Researchers have used
a working concentration range of 10-200 µM for in vitro studies [1].

Pre-incubation: It is often recommended to pre-treat cells with Docebenone for a period (e.g., 1-2
hours) before applying any stimulant.

Assessment: Analyze the inhibitory effect on 5-LO pathway products (e.g., LTB4) or other
downstream effects like cytokine production (e.g., IL-8) using appropriate assays like ELISA [1].

In Vivo Administration Protocol

For animal studies, Docebenone can be administered orally. The following method is derived from a rat

model of acute necrotizing pancreatitis [1].

Formulation for Oral Dosing (Example):
Prepare a suspension by mixing Docebenone with a 0.5% methylcellulose or 0.1% Tween 80

solution.
Administer via oral gavage.

A single dose of 30 mg/kg body weight has been used in rodent models [1].
Alternative Formulation for Intraperitoneal (IP) Injection:

A more complex, biocompatible vehicle can be prepared for other routes:
10% DMSO
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40% Polyethylene Glycol 300 (PEG300)

5% Tween-80
45% Saline (0.9% NaCl)

First, dissolve Docebenone in DMSO, then sequentially add the other components with mixing.
This formulation should be prepared fresh and used immediately [1].

Solvent Compatibility & Troubleshooting Guide

The following workflow and FAQs address common formulation challenges.

Start: Docebenone
Formulation Issue

Identify Problem

Problem: Poor Solubility
in Aqueous Buffer

Problem: Solution Instability
or Precipitation

Problem: In Vivo Toxicity
from Vehicle

Check Solvent
and Conditions

Use DMSO for stock solution.
Ensure final DMSO <0.1% in cell media.

Use fresh, anhydrous DMSO.
Aliquot and store at -80°C.
Avoid freeze-thaw cycles.

Switch to a biocompatible
vehicle like 0.5% methylcellulose

or lipid-based systems.

Implement Solution
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Click to download full resolution via product page

Frequently Asked Questions (FAQs)

Q1: Docebenone precipitates when I add it to my aqueous cell culture medium. What should I

do?

A: This is expected. Always prepare a concentrated stock solution in DMSO first. When

adding to the aqueous medium, vortex vigorously during the addition to ensure it disperses
evenly. The final DMSO concentration should be kept below 0.1% to avoid cytotoxicity [1].

Q2: My stock solution in DMSO loses efficacy over time. How can I prevent this?

A: Docebenone's stability in solution can be compromised by moisture. Use newly opened,
anhydrous DMSO for dissolution. Immediately aliquot the stock solution into single-use vials

and store them at -80°C. Avoid repeated freezing and thawing [1].

Q3: I need an in vivo formulation for oral dosing in rodents that does not use DMSO. What are

my options?

A: DMSO is not suitable for oral administration. You can suspend the compound in a 0.5%
methylcellulose or 0.1% Tween 80 solution. For better tolerability and absorption, especially
with compounds prone to gastric irritation, lipid-based formulations (e.g., using

phosphatidylcholine) have been successfully employed for other sensitive drugs and are a
viable strategy to explore [3].

Q4: How can I quickly test if a new solvent or excipient is compatible with Docebenone?

A: You can perform a simple solvent compatibility test:
Prepare: Place a small amount of Docebenone in a clear glass vial.

Expose: Add enough solvent to submerge the compound.
Incubate: Keep the vial at a warm, stable temperature (e.g., 37°C or 50°C) for 24-48

hours, agitating occasionally.
Evaluate: Check for any changes in color, clarity, the formation of precipitate, or
gelling [4]. This helps identify obvious incompatibilities before committing to a full
experiment.
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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